Cas no 2167326-86-3 (tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate)

• Product Name: tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate
• CAS No: 2167326-86-3
• MF: C₁₀H₂₀ClNO₄S
• MW: 285.788101196289
• CID: 6470254
• PubChem ID: 165869008
• Update Time: 2025-06-08

tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate
• tert-butyl N-[4-(chlorosulfonyl)-2-methylbutyl]carbamate
• 2167326-86-3
• EN300-1577696

• Inchi： 1S/C10H20ClNO4S/c1-8(5-6-17(11,14)15)7-12-9(13)16-10(2,3)4/h8H,5-7H2,1-4H3,(H,12,13)
• InChI Key： CRZULCYJBHAIEF-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)CNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.0801570g/mol
• Monoisotopic Mass: 285.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate

Introduction to tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate (CAS No. 2167326-86-3)

tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate (CAS No. 2167326-86-3) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a chlorosulfonyl moiety, and a carbamate functional group. These structural features contribute to its reactivity and stability, making it an attractive candidate for use in synthetic chemistry, drug discovery, and materials science.

The tert-butyl group in the compound provides steric protection and enhances the overall stability of the molecule. This is particularly important in reactions where the presence of bulky groups can prevent unwanted side reactions or degradation. The chlorosulfonyl moiety, on the other hand, is a highly reactive functional group that can participate in a variety of chemical transformations, including nucleophilic substitution and sulfonation reactions. The carbamate functional group adds further reactivity and can be used to form stable amide bonds, which are crucial in the synthesis of peptides and other biologically active molecules.

Recent research has highlighted the potential of tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate in the development of new therapeutic agents. For instance, studies have shown that compounds with similar structures can exhibit potent anti-inflammatory and anti-cancer properties. The chlorosulfonyl group can be selectively modified to introduce various functional groups, thereby tuning the biological activity of the final product. This flexibility makes tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate an ideal starting material for combinatorial chemistry approaches in drug discovery.

In addition to its pharmaceutical applications, tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate has also found use in materials science. The compound's ability to undergo controlled polymerization reactions makes it suitable for the synthesis of functional polymers with tailored properties. These polymers can be used in a variety of applications, including drug delivery systems, coatings, and adhesives. The presence of the tert-butyl group ensures that the resulting polymers have good thermal stability and mechanical strength.

The synthesis of tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate typically involves a multi-step process that begins with the preparation of the corresponding amine derivative. This amine is then reacted with chlorosulfonic acid to introduce the chlorosulfonyl group, followed by protection with tert-butanol to form the final carbamate product. Each step requires careful control of reaction conditions to ensure high yields and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to characterize the intermediate and final products.

From a safety perspective, handling tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate requires adherence to standard laboratory safety protocols. The compound should be stored in a cool, dry place away from strong oxidizers and acids. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to minimize exposure risks.

In conclusion, tert-butyl N-4-(chlorosulfonyl)-2-methylbutylcarbamate (CAS No. 2167326-86-3) is a multifunctional compound with broad applications in chemical synthesis, pharmaceutical research, and materials science. Its unique combination of structural features makes it a valuable tool for scientists working in these fields. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.